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Executive Summary

Stigmatellin X is a polyketide-derived secondary metabolite produced by myxobacteria, most
notably Stigmatella aurantiaca and Vitiosangium cumulatum.[1][2] As a member of the
stigmatellin family, it is characterized by a chromone ring system linked to a hydrophobic
alkenyl side chain.[1][3] The primary and most studied biological activity of Stigmatellin X is its
function as a potent inhibitor of the mitochondrial respiratory chain.[1][4] It specifically targets
the quinol oxidation (Qo) site of the cytochrome bcl complex (Complex 1ll), effectively
disrupting cellular respiration and ATP synthesis.[1][5] This mechanism of action confers
significant antifungal properties and has made Stigmatellin X a valuable molecular probe for
studying mitochondrial bioenergetics.[1][6] This document provides a comprehensive overview
of Stigmatellin X, including its chemical properties, biosynthesis, mechanism of action,
biological activities, and detailed experimental protocols for its isolation and functional analysis.

Physicochemical Properties of Stigmatellin X

Stigmatellin X possesses a complex molecular architecture, featuring a 5,7-dihydroxy-3-
methylchromen-4-one core attached to a substituted tridecatrienyl chain.[1] Its structure is
essential for its interaction with the cytochrome bcl complex.[1] Key physicochemical data are
summarized below.
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Property Value Reference

2-
[(3S,4S,5S,6S,7E,9E,11E)-4,6-
dimethoxy-3,5,11-

IUPAC Name ) ) [1]
trimethyltrideca-7,9,11-
trienyl]-5,7-dihydroxy-3-

methylchromen-4-one

Molecular Formula C28H3806 [1]
Molecular Weight 470.6 g/mol [1]
Core Structure Chromone Ring [1]
Side Chain Polyketide [1]

Soluble in organic solvents like
Solubility methanol and ethanol; limited [1]

solubility in water.

Biosynthesis

The biosynthesis of Stigmatellin X is governed by an unusual modular type | polyketide
synthase (PKS) gene cluster, designated sti.[6][7] In S. aurantiaca, this cluster spans
approximately 65 kb and comprises multiple genes (stiA-J), each encoding a separate module
of the PKS.[6][7] The assembly line constructs the polyketide chain from acetate and
propionate precursors.[6] A distinctive feature of this PKS system is the presence of embedded
O-methyltransferase domains and the iterative use of one module.[6][7] The final polyketide
chain undergoes cyclization and aromatization, catalyzed by a novel C-terminal domain in the
StiJ protein, to form the characteristic chromone ring.[7] Stigmatellin X is a derivative that
arises from post-PKS modifications; specifically, it lacks the two methyl groups on the methoxy
moieties of the aromatic ring that are present in Stigmatellin A, a modification linked to the
activity of a cytochrome P450 monooxygenase.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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